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Compound of Interest

4-Bromo-N,N-
Compound Name: B )
diisopropylbenzamide

Cat. No.: B1333844

Essential Safety and Handling Guide for 4-
Bromo-N,N-diisopropylbenzamide

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-N,N-diisopropylbenzamide was
not located. The following guidance is based on the safety data of structurally similar
compounds, including 4-Bromo-N,N-diisopropylbenzylamine and 4-Bromo-N,N-dimethylaniline.
It is imperative to handle this chemical with caution and to consult with your institution's
Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-N,N-
diisopropylbenzamide. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Hazard Identification and Classification

Based on analogous compounds, 4-Bromo-N,N-diisopropylbenzamide is anticipated to be
hazardous. The following table summarizes the likely GHS classifications.
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Hazard Class

GHS Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation[1]

H302 + H312 + H332: Harmful if swallowed, in

Acute Toxicity (Oral, Dermal, Inhalation)

contact with skin or if inhaled[2][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the recommended PPE for handling 4-Bromo-N,N-diisopropylbenzamide.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact. Inspect
gloves for integrity before each

use.

Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Minimizes skin exposure to

spills.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood

Avoids inhalation of dust or
vapors. If a fume hood is not
available, a NIOSH-approved

respirator may be required.

Operational Plan: Safe Handling Protocol

o Engineering Controls: All work with 4-Bromo-N,N-diisopropylbenzamide should be

conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to
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minimize inhalation exposure.[2] Eyewash stations and safety showers must be readily
accessible.

Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the chemical and before leaving the
laboratory.[2][3]

Handling Solid Material: If the compound is in a solid, powdered form, take care to avoid
creating dust. Use appropriate tools for weighing and transferring, and clean up any spills
promptly using a dry method.

Contaminated Clothing: Immediately remove any clothing that becomes contaminated.
Contaminated clothing should be decontaminated or disposed of as hazardous waste.[2]

Disposal Plan: Step-by-Step Waste Management

As a halogenated organic compound, 4-Bromo-N,N-diisopropylbenzamide must be disposed

of as hazardous waste. Improper disposal, such as discarding in regular trash or pouring down

the drain, is prohibited.

Waste Segregation: Collect all waste containing 4-Bromo-N,N-diisopropylbenzamide,
including unused product, contaminated consumables (e.g., pipette tips, weighing paper),
and solutions, in a dedicated and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"
the full chemical name "4-Bromo-N,N-diisopropylbenzamide,” and any other constituents
of the waste mixture.

Storage: Store the sealed hazardous waste container in a designated, cool, and dry satellite
accumulation area within the laboratory, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal company. The primary
recommended method of disposal for such compounds is incineration.

Experimental Workflow: Handling and Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/242950
https://www.sigmaaldrich.com/US/en/sds/aldrich/242950
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/242950
https://www.benchchem.com/product/b1333844?utm_src=pdf-body
https://www.benchchem.com/product/b1333844?utm_src=pdf-body
https://www.benchchem.com/product/b1333844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Handling and Disposal of 4-Bromo-N,N-diisopropylbenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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